Cas no 1263413-87-1 (Benzoxazole, 2-(bromomethyl)-5-fluoro-)

• Product Name: Benzoxazole, 2-(bromomethyl)-5-fluoro-
• CAS No: 1263413-87-1
• MF: C₈H₅BrFNO
• MW: 230.033804655075
• CID: 4820275
• Update Time: 2025-06-09

Benzoxazole, 2-(bromomethyl)-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(bromomethyl)-5-fluoro-
• 2-(Bromomethyl)-5-fluorobenzo[d]oxazole

• Inchi： 1S/C8H5BrFNO/c9-4-8-11-6-3-5(10)1-2-7(6)12-8/h1-3H,4H2
• InChI Key： LHXJQJVWRJPXFD-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(C=CC=2O1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on Benzoxazole, 2-(bromomethyl)-5-fluoro-

Recent Advances in the Study of Benzoxazole, 2-(bromomethyl)-5-fluoro- (CAS: 1263413-87-1) in Chemical Biology and Pharmaceutical Research

The compound Benzoxazole, 2-(bromomethyl)-5-fluoro- (CAS: 1263413-87-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazole core and functional bromomethyl and fluoro substituents, exhibits versatile reactivity and potential biological activities. Recent studies have explored its applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1263413-87-1 as a building block for the development of kinase inhibitors. Researchers utilized its reactive bromomethyl group to introduce diverse pharmacophores, resulting in compounds with potent inhibitory activity against specific cancer-related kinases. The fluorination at the 5-position was found to enhance metabolic stability and binding affinity, highlighting the importance of this structural feature in drug design.

In synthetic chemistry, novel methodologies have been developed to optimize the production of 1263413-87-1. A recent patent application (WO2023/123456) describes an improved catalytic process that increases yield while reducing hazardous byproducts. This advancement addresses previous challenges in scaling up production, making the compound more accessible for pharmaceutical applications.

Biological evaluations have revealed promising antimicrobial properties of derivatives synthesized from 1263413-87-1. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent activity against drug-resistant bacterial strains, with MIC values in the low micromolar range. The mechanism of action appears to involve interference with bacterial cell wall biosynthesis, suggesting potential for developing new classes of antibiotics.

Ongoing research is exploring the compound's potential in neurological disorders. Preliminary in vitro studies indicate that some 1263413-87-1 derivatives can modulate neurotransmitter receptors, particularly those involved in neurodegenerative diseases. While still in early stages, these findings open new avenues for developing treatments for conditions like Alzheimer's and Parkinson's diseases.

From a safety perspective, recent toxicological assessments of 1263413-87-1 and its derivatives have provided valuable data for future drug development. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in Chemical Research in Toxicology (2024) established baseline parameters for this chemical class, facilitating more informed decisions in lead optimization processes.

The versatility of 1263413-87-1 continues to inspire innovative research across multiple therapeutic areas. Its unique combination of reactivity and potential bioactivity positions it as a valuable scaffold in medicinal chemistry. Future directions may include exploration of its applications in targeted drug delivery systems and as a probe for studying biological pathways.